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Compound of Interest

Compound Name: 1,2-Dichlorodisilane

Cat. No.: B1257400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and

commercial availability of 1,2-Dichlorodisilane. Due to its specialized nature, this compound is

not readily available from major chemical suppliers and typically requires laboratory synthesis.

Physicochemical Properties
While extensive commercial data is unavailable, key properties of 1,2-Dichlorodisilane have

been characterized in scientific literature.

Property Value Reference

Molecular Formula ClH₂SiSiH₂Cl N/A

Stability
Stable for weeks at room

temperature
[1]

Reactivity

Undergoes rapid H/Cl

exchange and Si-Si cleavage

with catalysts (e.g., AlCl₃)

[1]
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A high-yield, selective synthesis of 1,2-Dichlorodisilane has been developed to avoid the

complex mixtures produced by direct halogenation of disilane.[2] The primary method involves

the electrophilic cleavage of a Si-Aryl bond.[2]

Experimental Protocol: Synthesis of 1,2-Dichlorodisilane
This protocol is based on the quantitative synthesis from a 1,2-di(1-naphthyl)disilane precursor.

[1]

Materials:

1,2-di(1-naphthyl)disilane

Liquid Hydrogen Chloride (HCl)

An appropriate reaction vessel for handling condensed gases

Procedure:

1,2-di(1-naphthyl)disilane is treated with liquid hydrogen chloride.

The reaction proceeds to quantitatively yield 1,2-Dichlorodisilane and naphthalene.[1]

The resulting chlorodisilanes are then separated and purified.[1]

Purification Protocol
Method: Fractional Condensation

The mixture of chlorodisilanes is subjected to fractional condensation to separate the desired

1,2-Dichlorodisilane from byproducts.[1]

The following diagram illustrates the workflow for the synthesis and purification of 1,2-
Dichlorodisilane.

Caption: Workflow for the synthesis and purification of 1,2-Dichlorodisilane.
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Extensive searches of commercial chemical supplier databases did not yield any readily

available sources for 1,2-Dichlorodisilane. The compound is not listed as a stock item by

major suppliers. This lack of commercial availability is likely due to its specialized nature and

the probable need for on-demand synthesis.

It is important to distinguish 1,2-Dichlorodisilane (ClH₂SiSiH₂Cl) from the commercially

available 1,2-Dichlorotetramethyldisilane ([ClSi(CH₃)₂]₂). The latter is a different compound with

distinct properties and applications.

For researchers requiring 1,2-Dichlorodisilane, the most viable route of acquisition is through

custom synthesis, either by contracting a specialized chemical synthesis company or by

performing the synthesis in-house using the protocol outlined above. Purity of the custom-

synthesized compound would be subject to the purification methods employed, with fractional

condensation being a documented effective method.[1]

Applications in Research and Development
1,2-Dichlorodisilane serves as a valuable precursor in organosilicon chemistry.[2] Its two

reactive Si-Cl bonds allow for further functionalization, making it a key building block for the

synthesis of more complex disilanes and polysilanes.[2] These materials are of interest for their

potential applications in materials science and electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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